Cas no 1984136-61-9 (6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride)

• Product Name: 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride
• CAS No: 1984136-61-9
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD27756515
• CID: 4710169
• Update Time: 2025-10-07

6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethoxy-2-methylquinolin-4-amine hydrochloride
• 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride

• MDL： MFCD27756515
• Inchi： 1S/C12H14N2O2.ClH/c1-7-4-10(13)9-5-8(15-2)6-11(16-3)12(9)14-7;/h4-6H,1-3H3,(H2,13,14);1H
• InChI Key： XGGPXQAUSIIFRL-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC(=CC2=C(C=C(C)N=C21)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 57.4

Additional information on 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride

Introduction to 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride (CAS No. 1984136-61-9)

6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride, identified by its CAS number 1984136-61-9, is a chemically significant compound that has garnered attention in the field of pharmaceutical research and development. This compound belongs to the quinoline derivatives family, a class of heterocyclic organic compounds that have been widely studied for their diverse biological activities. The structural features of 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride, particularly the presence of methoxy and methyl substituents on the quinoline ring, contribute to its unique chemical properties and potential pharmacological effects.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This solubility profile is crucial for drug formulation and delivery systems, where bioavailability and interaction with biological targets are critical factors. The compound’s molecular structure also suggests possible interactions with enzymes and receptors, which are key considerations in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride more accurately. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, computational simulations have indicated that this compound may interact with proteins involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and other inflammatory disorders.

In vitro studies have begun to explore the pharmacological properties of 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride. Initial findings suggest that it may exhibit anti-inflammatory and antioxidant activities. These properties are particularly relevant given the increasing evidence linking inflammation and oxidative stress to various chronic diseases. The compound’s ability to modulate these pathways could provide a new avenue for therapeutic intervention.

The synthesis of 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches not only enhance the efficiency of production but also allow for modifications to the molecular structure, enabling the exploration of analogs with enhanced pharmacological properties.

One of the most exciting aspects of 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride is its potential in oncology research. Quinoline derivatives have a long history of use in anticancer therapies, and 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride shows promise as a lead compound for developing new anticancer agents. Preclinical studies have demonstrated that it can inhibit the growth of certain cancer cell lines by interfering with key cellular processes such as DNA replication and cell division. These findings are particularly encouraging given the growing need for novel chemotherapeutic agents that can overcome drug resistance.

The development of 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride into a clinical drug involves rigorous testing to ensure safety and efficacy. Phase I clinical trials are currently underway to evaluate its tolerance and pharmacokinetic profile in human subjects. These trials are essential steps in determining whether this compound can be safely used as a therapeutic agent. If successful, it could pave the way for further clinical development and eventual approval by regulatory agencies.

The role of 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride in drug discovery is not limited to oncology alone. Researchers are also exploring its potential in treating infectious diseases such as malaria and HIV. Quinoline derivatives have been used historically in antimalarial drugs, and there is evidence suggesting that modifications to the quinoline scaffold can enhance efficacy against drug-resistant strains of Plasmodium falciparum. Similarly, 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride may offer new insights into developing treatments for HIV by targeting viral enzymes critical for replication.

The future prospects of 6,8-Dimethoxy-2-methylquinolin-4-amine hydrochloride are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in biotechnology and synthetic chemistry continue to provide new tools for drug development, making it likely that this compound will play a significant role in future medical treatments. As more data becomes available from preclinical and clinical studies, its potential will become even clearer.